7,8-Dihydro-4h,6h-1,2,5,8a-tetraaza-azulene-3,5-dicarboxylic acid 5-tert-butyl ester 3-ethyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7,8-Dihydro-4h,6h-1,2,5,8a-tetraaza-azulene-3,5-dicarboxylic acid 5-tert-butyl ester 3-ethyl ester is a useful research compound. Its molecular formula is C14H22N4O4 and its molecular weight is 310.354. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
C,O-dialkylation of Meldrum's acid : A study detailed the synthesis of compounds like 1,3,7,7-tetramethyl-4H,10H-6,8,9-trioxa-2-thiabenz[f]azulen-5-one through C,O-dialkylation of Meldrum's acid. This process highlights the chemical reactivity and potential applications in synthetic chemistry of similar compounds (Snyder et al., 2003).
Synthesis of 4-amino-3,5-dialkyl-4H-1,2,4-triazoles : The reaction of ester tert-butoxycarbonylhydrazones with carboxylic acid hydrazides to form 4-terrtutoxycarbonylamino-3,5-dialkyl-4H-1,2,4-triazoles is another example of the compound's utility in organic synthesis (Lkizler et al., 1996).
Synthesis of Azulene Derivatives : The synthesis of azulene derivatives, like the esters of 1-azulenyl carboxylic acids, demonstrates the compound's application in creating complex organic molecules. These derivatives are significant in the study of organic chemistry and potential pharmaceutical applications (Razus et al., 2007).
Potential Applications in Drug Synthesis
Anticancer Compound Synthesis : Research into the synthesis of 4-Amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives indicates the role of similar compounds in developing potential anticancer drugs (Bekircan et al., 2008).
Cardiotonic Activity of Pyridine Derivatives : The synthesis of ethyl or methyl esters of 5-cyano-1,6-dihydro-6-oxo-3-pyridinecarboxylic acids with potential cardiotonic activity showcases the therapeutic applications of structurally related compounds (Mosti et al., 1992).
Antibacterial Evaluation : A study on the antibacterial evaluation of 1,2,3,4-tetrahydro-4-oxo-1,8-naphthyridine-3-carboxylic acid esters, carbonitriles, and carboxamides demonstrates the compound's relevance in developing new antibacterial agents (Santilli et al., 1975).
Properties
IUPAC Name |
5-O-tert-butyl 3-O-ethyl 4,6,7,8-tetrahydrotriazolo[1,5-a][1,4]diazepine-3,5-dicarboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N4O4/c1-5-21-12(19)11-10-9-17(13(20)22-14(2,3)4)7-6-8-18(10)16-15-11/h5-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGRCLCYNTBCWPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2CN(CCCN2N=N1)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.